Cas no 1260860-78-3 (Ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate)

Ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core, functionalized with an amino group at the 2-position, a chloro substituent at the 4-position, and an ethyl ester at the 6-position. This structure makes it a versatile intermediate in medicinal chemistry, particularly for the synthesis of purine-like analogs and kinase inhibitors. The chloro and ester groups enhance reactivity, facilitating further derivatization, while the amino group provides a handle for selective modifications. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in pharmaceutical research and the development of biologically active molecules.

Ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate structure

1260860-78-3 structure

Product Name:Ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate

CAS No:1260860-78-3

MF:C₉H₉ClN₄O₂

MW:240.64636015892

CID:1081966

PubChem ID:71748562

Update Time:2025-06-07

Ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
- DB-351380
- DTXSID40857656
- ZB0441
- Ethyl2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
- 1260860-78-3
- MDL： MFCD13195429
- Inchi： 1S/C9H9ClN4O2/c1-2-16-8(15)5-3-4-6(10)13-9(11)14-7(4)12-5/h3H,2H2,1H3,(H3,11,12,13,14)
- InChI Key： ZESHWVWQUFLVCL-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C(=O)OCC)NC2=NC(N)=N1

Computed Properties

Exact Mass: 240.0414032g/mol
Monoisotopic Mass: 240.0414032g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 93.9Å²

Ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089005152-1g	Ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1260860-78-3	95%	1g	$1004.70	2023-09-03
Chemenu	CM152375-1g	ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1260860-78-3	95%	1g	$1147	2021-08-05
Chemenu	CM152375-1g	ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1260860-78-3	95%	1g	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1805512-1g	Ethyl 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1260860-78-3	98%	1g	￥8190.00	2024-08-09